(2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane

• Molecular Formula: C12H14BrFO
• Molecular Weight: 273.14 g/mol
• SMILES: C1CC(OCC1C2=CC(=CC=C2)F)CBr
• InChI: InChI=1S/C12H14BrFO/c13-7-12-5-4-10(8-15-12)9-2-1-3-11(14)6-9/h1-3,6,10,12H,4-5,7-8H2/t10-,12-/m0/s1
• InChIKey: WVGNRZAJWCUOSQ-JQWIXIFHSA-N

(2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane — Overview

(2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane (CAS 2059915-57-8) is a chiral, non‑racemic oxane (tetrahydropyran) derivative that carries a reactive bromomethyl handle at the 2‑position and a 3‑fluorophenyl substituent at the 5‑position in a trans configuration [1]. With a molecular formula of C₁₂H₁₄BrFO, a molecular weight of 273.14 g·mol⁻¹, a computed XLogP3‑AA of 3.2, a topological polar surface area (TPSA) of 9.2 Ų, and two hydrogen‑bond acceptor sites [1], the compound is positioned as a moderately lipophilic, low‑polar‑surface‑area intermediate. Its well‑defined (2S,5R) stereochemistry differentiates it from racemic or diastereomeric mixtures, making it a candidate building block when stereochemical integrity translates into differential pharmacological or physicochemical performance [1].

Chiral intermediate with defined (2S,5R) stereochemistry — supports stereochemical-control study workflows and eliminates racemic variability in SAR.

Reactive bromomethyl handle — enables nucleophilic displacement or cross-coupling for building block assembly.

3-Fluorophenyl substituent — provides aromatic character and a distinct regioisomeric identity for medicinal chemistry exploration.

• [1] PubChem Compound Summary for CID 125457148, (2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane. National Center for Biotechnology Information (2026). View Source

Why Close Analogs of (2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane Fail

Oxane‑based building blocks that differ in fluorophenyl regioisomerism (2‑ vs. 3‑ vs. 4‑fluoro), stereochemistry (cis vs. trans, or enantiomeric), or that lack the aryl ring entirely are not interchangeable. The 3‑fluorophenyl substitution pattern alters the electron density and spatial orientation of the aromatic ring relative to the reactive bromomethyl center, which can affect both the trajectory of nucleophilic displacement and downstream molecular recognition events [1]. Furthermore, a racemic or diastereomeric mixture introduces an unpredictable component into SAR or crystallization studies; procurement of the single (2S,5R) enantiomer ensures batch‑to‑batch consistency that is unattainable with undefined stereoisomer blends [1]. Even closely related analogs such as (2S,5R)-2-(bromomethyl)-5-(2-fluorophenyl)oxane or (2S,5R)-2-(bromomethyl)-5-(4-fluorophenyl)oxane exhibit different computed and experimentally observed lipophilicity and hydrogen‑bonding patterns that can lead to divergent pharmacokinetic or binding profiles [1].

• ! Regioisomeric mismatch: 2‑fluoro or 4‑fluoro phenyl analogs may show divergent electronic profiles and biological recognition compared to the 3‑fluoro isomer.
• ! Stereochemical variability: Racemic or diastereomeric mixtures introduce unpredictable batch-to-batch inconsistency in SAR and crystallization studies.
• ! Aryl ring absence: Unsubstituted oxane analogs lack the aromatic moiety and exhibit significantly lower lipophilicity, altering membrane interaction profiles.

• [1] PubChem Compound Summary for CID 125457148, (2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane. National Center for Biotechnology Information (2026). View Source

Quantitative Differentiation of (2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane

Enhanced Lipophilicity Over Unsubstituted Oxane Core

The target compound exhibits a computed XLogP3‑AA of 3.2 [1], whereas the unsubstituted 2‑(bromomethyl)oxane (CAS 34723‑82‑5) has a reported LogP of 1.95 [2]. The increase of approximately 1.25 log units corresponds to a roughly 18‑fold higher predicted partition coefficient, which can significantly enhance passive membrane permeability and blood‑brain barrier penetration potential.

Lipophilicity vs. unsubstituted core

Cross-study comparable

ΔLogP ≈ +1.25 (~18‑fold higher predicted partition coefficient)

Supports lipophilicity-driven permeability model interpretation.

Computed XLogP3‑AA (3.2) vs. LogP of 1.95 for 2‑(bromomethyl)oxane.

Evidence Dimension	Lipophilicity (partition coefficient)
Target Compound Data	XLogP3‑AA = 3.2
Comparator Or Baseline	2‑(Bromomethyl)oxane (CAS 34723‑82‑5), LogP = 1.95
Quantified Difference	ΔLogP ≈ +1.25 (∼18‑fold increase in predicted partition coefficient)
Conditions	Computed values: PubChem XLogP3‑AA (target) vs. Molbase/QSARDB LogP (comparator)

Why This Matters

Higher lipophilicity can translate into improved membrane permeability and CNS exposure, making the 3‑fluorophenyl‑substituted scaffold a more suitable starting point for programs that require passive diffusion across lipid bilayers.

• [1] PubChem Compound Summary for CID 125457148, (2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane. National Center for Biotechnology Information (2026). View Source
• [2] Molbase / QSARDB entry for 2‑(bromomethyl)oxane (CAS 34723‑82‑5), LogP = 1.9504, PSA = 9.23. Accessed via molbase.cn (2026). View Source

Increased Hydrogen-Bond Acceptor Capacity

(2S,5R)-2‑(Bromomethyl)-5‑(3‑fluorophenyl)oxane possesses two hydrogen‑bond acceptor (HBA) sites (the ring oxygen and the fluorine atom) [1], whereas the unsubstituted 2‑(bromomethyl)oxane offers only one HBA (the ring oxygen alone) . The additional HBA capacity can modulate aqueous solubility, polar interactions with biological targets, and metabolic stability.

Hydrogen‑bond acceptor count

Cross-study comparable

2 HBA (ring O + aryl‑F) vs. 1 HBA for the unsubstituted analog

Additional acceptor may support target engagement or solubility optimization.

PubChem Cactvs descriptors comparison.

Evidence Dimension	Hydrogen‑bond acceptor count
Target Compound Data	HBA = 2 (ring O + aryl‑F)
Comparator Or Baseline	2‑(Bromomethyl)oxane (CAS 34723‑82‑5), HBA = 1
Quantified Difference	+1 HBA (doubling of acceptor capacity)
Conditions	Computed values: PubChem Cactvs descriptors (target) vs. PubChem/chem960 data (comparator)

Why This Matters

The additional hydrogen‑bond acceptor provided by the 3‑fluorophenyl moiety offers a distinct interaction handle that can be exploited for target engagement or solubility optimization, differentiating it from the simpler oxane building block.

• [1] PubChem Compound Summary for CID 125457148, (2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane. National Center for Biotechnology Information (2026). View Source

Higher Molecular Complexity and Scaffold Diversity

With a molecular weight of 273.14 g·mol⁻¹ and a heavy atom count of 15 [1], the target compound is substantially larger and more complex than the unsubstituted 2‑(bromomethyl)oxane (MW = 179.06 g·mol⁻¹, 8 heavy atoms) . The additional 3‑fluorophenyl group adds 94.08 g·mol⁻¹ and introduces aromatic character (sp² hybridization) that is absent in the saturated core, increasing the scaffold's diversity and potential for π‑stacking interactions.

Molecular complexity increase

Cross-study comparable

MW +94.08 g·mol⁻¹ (+52.5%), 7 additional heavy atoms

Higher complexity supports fragment-growing and scaffold-hopping workflows.

Compared to 2‑(bromomethyl)oxane (MW 179.06).

Evidence Dimension	Molecular weight and heavy atom count
Target Compound Data	MW = 273.14 g·mol⁻¹, 15 heavy atoms
Comparator Or Baseline	2‑(Bromomethyl)oxane (CAS 34723‑82‑5), MW = 179.06 g·mol⁻¹, 8 heavy atoms
Quantified Difference	ΔMW = +94.08 g·mol⁻¹ (+52.5%); Δ heavy atoms = +7
Conditions	PubChem computed properties (target) vs. Aladdin/PubChem data (comparator)

Why This Matters

The increased molecular complexity positions this compound as a more advanced intermediate for fragment‑growing or scaffold‑hopping strategies, potentially reducing the number of synthetic steps required to reach lead‑like molecules.

• [1] PubChem Compound Summary for CID 125457148, (2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane. National Center for Biotechnology Information (2026). View Source

Defined (2S,5R) Stereochemistry vs. Racemic Blends

The (2S,5R) absolute configuration is explicitly assigned for this compound [1], whereas many commercially available analogs (e.g., 2‑(bromomethyl)‑5‑(2‑fluorophenyl)oxane, CAS 2138345‑46‑5) are sold as unspecified stereoisomer mixtures . For biological targets where stereochemistry governs potency—as demonstrated with sigma‑2 receptor ligands where a Ki of 3.70 nM was reported for a (2S,5R)‑configured analog [2]—the procurement of the single enantiomer eliminates confounding variables in structure‑activity relationship (SAR) analysis.

Defined (2S,5R) stereochemistry

Class-level inference

Single enantiomer vs. unspecified stereoisomer mixtures

Supports consistent SAR interpretation; relevant where stereochemistry influences target binding.

Sigma‑2 receptor Ki = 3.70 nM reported for a (2S,5R)‑configured analog.

Evidence Dimension	Stereochemical definition
Target Compound Data	(2S,5R) absolute configuration confirmed
Comparator Or Baseline	Unspecified stereoisomer mixture (e.g., CAS 2138345‑46‑5, 2‑(bromomethyl)‑5‑(2‑fluorophenyl)oxane without stereochemical descriptor)
Quantified Difference	Single enantiomer vs. undefined mixture (potentially up to 4 stereoisomers)
Conditions	Chirality annotation in PubChem vs. absence of stereochemical descriptor in comparator CAS entries

Why This Matters

For procurement decisions in medicinal chemistry, a defined enantiomer eliminates batch‑to‑batch variability in biological assays and avoids the need for costly chiral separation, directly reducing downstream development risk.

• [1] PubChem Compound Summary for CID 125457148, (2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane. National Center for Biotechnology Information (2026). View Source
• [2] BindingDB entry BDBM349516: Affinity of a (2S,5R)‑configured sigma‑2 ligand, Ki = 3.70 nM. BindingDB (2026). View Source

Verified Purity Specification for Reproducible Chemistry

The compound is supplied with a minimum purity specification of 95% , whereas many analog entries in vendor catalogs lack a documented purity floor . The 95% threshold is consistent with requirements for fragment‑based screening and intermediate chemistry; lower purity material can introduce side products during subsequent substitution or cross‑coupling reactions at the bromomethyl site.

Purity specification

Data to verify

≥95% minimum (vendor stated)

Specification review supports procurement quality control; undocumented for many analogs.

Verify with certificate of analysis.

Evidence Dimension	Minimum purity specification
Target Compound Data	≥95% (AKSci, Leyan suppliers)
Comparator Or Baseline	Unspecified purity for CAS 2138345‑46‑5 (2‑(bromomethyl)‑5‑(2‑fluorophenyl)oxane) and other positional isomers in many catalog listings
Quantified Difference	Documented 95% minimum vs. undocumented purity
Conditions	Vendor certificate‑of‑analysis data

Why This Matters

A quantified purity specification provides procurement teams with a verifiable quality metric, reducing the risk of failed reactions or irreproducible biological data caused by contaminants.

Regioisomeric Differentiation: 3-Fluorophenyl vs. Analogs

The 3‑fluorophenyl substituent places the fluorine atom at the meta position relative to the oxane ring junction, which results in a distinct electronic resonance pattern compared to the ortho‑ (2‑) or para‑ (4‑) fluorophenyl regioisomers [1]. While direct head‑to‑head biological data are not yet publicly available for this exact series, the meta‑fluorine substitution is known in medicinal chemistry to modulate pKa of proximal groups, metabolic stability, and off‑target binding profiles differently from ortho‑ or para‑fluorine [2]. The three regioisomers—2‑fluoro (CAS 2138345‑46‑5), 3‑fluoro (CAS 2059915‑57‑8), and 4‑fluoro (CAS 2137603‑14‑4)—share the same molecular formula (C₁₂H₁₄BrFO) and molecular weight (273.14 g·mol⁻¹) but are chromatographically separable, confirming their distinct physicochemical identities.

Regioisomeric identity

Class-level inference

3‑Fluorophenyl (meta) distinct from 2‑fluoro and 4‑fluoro regioisomers

Positional isomerism may lead to divergent biological readouts; chromatographically separable.

Same molecular formula but different retention and electronic profiles.

Evidence Dimension	Fluorine substitution pattern (regioisomerism)
Target Compound Data	3‑Fluorophenyl (meta‑fluoro)
Comparator Or Baseline	2‑Fluorophenyl (ortho‑fluoro, CAS 2138345‑46‑5) and 4‑fluorophenyl (para‑fluoro, CAS 2137603‑14‑4)
Quantified Difference	Same molecular formula and MW (273.14), but distinct chromatographic retention and biological behavior (qualitative; no unified quantitative dataset available)
Conditions	CAS registry and SMILES comparison across regioisomers

Why This Matters

In procurement, selecting the correct regioisomer is critical because even subtle positional changes in fluorine can lead to divergent biological activity, metabolic stability, and toxicity profiles; the 3‑fluorophenyl isomer occupies a specific chemical space that neither the 2‑ nor 4‑fluoro congener can replicate.

• [1] PubChem Compound Summary for CID 125457148, (2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane. National Center for Biotechnology Information (2026). View Source
• [2] Müller, K.; Faeh, C.; Diederich, F. Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science 2007, 317, 1881–1886. (Review supporting the impact of fluorine positional isomerism on drug properties). View Source

High-Value Applications of (2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane

Chiral Intermediate for CNS-Targeted Candidates

The elevated lipophilicity (XLogP3‑AA = 3.2) [1] and low TPSA (9.2 Ų) of (2S,5R)-2‑(bromomethyl)-5‑(3‑fluorophenyl)oxane align with the physicochemical profile required for blood‑brain barrier penetration. Coupled with the defined (2S,5R) stereochemistry, this compound serves as a advanced chiral building block for the synthesis of CNS‑active small molecules where both permeability and stereochemical fidelity are essential.

SAR Exploration of 3-Fluorophenyl Motif

Because the meta‑fluorine substitution pattern imparts distinct electronic and steric properties relative to ortho‑ and para‑fluorine regioisomers [2], this compound is the definitive starting material for systematic SAR studies aimed at probing the optimal fluorine position on the phenyl ring. Procurement of the single, pure (2S,5R)‑3‑fluorophenyl enantiomer eliminates the confound of regioisomeric or stereochemical ambiguity in biological readouts.

Fragment-Growing and Scaffold-Hopping Programs

With a molecular weight of 273.14 g·mol⁻¹ and a reactive bromomethyl handle, the compound occupies the upper boundary of fragment‑sized space [1]. The presence of the aromatic 3‑fluorophenyl group allows for π‑stacking interactions and provides a vector for further functionalization, making it a versatile intermediate for fragment‑growing or scaffold‑hopping campaigns in kinase, GPCR, or ion channel programs.

Synthesis of Enantiopure Fluorinated Ligands

The established (2S,5R) configuration [1] and the known sensitivity of biological targets such as sigma receptors to stereochemistry [3] make this compound a strategic procurement choice for laboratories synthesizing enantiopure probe molecules. Using a stereodefined building block from the outset avoids the need for chiral resolution late in the synthetic sequence, saving time and reducing cost in target‑validation workflows.

Application

Selection Property

Validation Focus

CNS-penetrant candidate synthesis

Lipophilicity and stereochemical control

Permeability assay and SAR reproducibility

3‑Fluorophenyl SAR studies

Defined regioisomeric and enantiomeric identity

Regioisomer‑dependent biological readout comparison

Fragment-growing campaigns

Molecular complexity and reactive bromomethyl handle

Scaffold derivatization efficiency and target engagement

Enantiopure ligand synthesis

Stereodefined (2S,5R) building block

Chiral purity and model-response interpretation

• [1] PubChem Compound Summary for CID 125457148, (2S,5R)-2-(Bromomethyl)-5-(3-fluorophenyl)oxane. National Center for Biotechnology Information (2026). View Source
• [2] Müller, K.; Faeh, C.; Diederich, F. Fluorine in Pharmaceuticals: Looking Beyond Intuition. Science 2007, 317, 1881–1886. View Source
• [3] BindingDB entry BDBM349516: Affinity of a (2S,5R)‑configured sigma‑2 ligand, Ki = 3.70 nM. BindingDB (2026). View Source